Cas no 428518-43-8 (methyl (3R)-pyrrolidine-3-carboxylate)

Methyl (3R)-pyrrolidine-3-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (R)-configuration makes it valuable for the preparation of enantiomerically pure compounds, particularly in the development of bioactive molecules and asymmetric catalysis. The ester functional group enhances its reactivity, facilitating further derivatization under mild conditions. This compound is often employed in the synthesis of proline analogs, peptidomimetics, and other nitrogen-containing heterocycles. Its high purity and well-defined stereochemistry ensure consistent performance in complex synthetic routes, making it a preferred choice for researchers in medicinal chemistry and fine chemical production.
methyl (3R)-pyrrolidine-3-carboxylate structure
428518-43-8 structure
Product Name:methyl (3R)-pyrrolidine-3-carboxylate
CAS No:428518-43-8
MF:C6H11NO2
MW:129.157041788101
MDL:MFCD13191636
CID:326868
PubChem ID:1512683
Update Time:2025-06-09

methyl (3R)-pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-Methyl pyrrolidine-3-carboxylate
    • 3-Pyrrolidinecarboxylicacid, methyl ester, (3R)-
    • Ethyl (R)-3-Pyrrolidinecarboxylate
    • methyl (3R)-pyrrolidine-3-carboxylate
    • (R)-Pyrrolidine-3-carboxylic acid methyl ester
    • (R)-methyl-pyrrolidine-3-carboxylate
    • DTXSID30363771
    • SCHEMBL1161879
    • (R)-methylpyrrolidine-3-carboxylate
    • methyl (R)-pyrrolidine-3-carboxylate
    • A26479
    • 3-PYRROLIDINECARBOXYLIC ACID, METHYL ESTER, (3R)-
    • 428518-43-8
    • AKOS016843448
    • EN300-131835
    • VVWWZOKQKXPVIV-RXMQYKEDSA-N
    • 3-Pyrrolidinecarboxylic acid, methyl ester, (3R)- (9CI)
    • MDL： MFCD13191636
    • Inchi： 1S/C6H11NO2/c1-9-6(8)5-2-3-7-4-5/h5,7H,2-4H2,1H3/t5-/m1/s1
    • InChI Key： VVWWZOKQKXPVIV-RXMQYKEDSA-N
    • SMILES： O(C)C([C@H]1CNCC1)=O

Computed Properties

  • Exact Mass: 165.05600
  • Monoisotopic Mass: 129.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.055
  • Boiling Point: 170 ºC
  • Flash Point: 57 ºC
  • PSA: 38.33000
  • LogP: 0.89970

methyl (3R)-pyrrolidine-3-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl (3R)-pyrrolidine-3-carboxylate Pricemore >>

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methyl (3R)-pyrrolidine-3-carboxylate Production Method

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